Cas no 1536969-10-4 (2-Methoxy-5-[2-(piperazin-1-yl)ethyl]phenol)

• Product Name: 2-Methoxy-5-[2-(piperazin-1-yl)ethyl]phenol
• CAS No: 1536969-10-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6368737
• PubChem ID: 83294637
• Update Time: 2025-10-25

2-Methoxy-5-[2-(piperazin-1-yl)ethyl]phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1838759
• 1536969-10-4
• 2-methoxy-5-[2-(piperazin-1-yl)ethyl]phenol
• 2-Methoxy-5-[2-(piperazin-1-yl)ethyl]phenol

• Inchi： 1S/C13H20N2O2/c1-17-13-3-2-11(10-12(13)16)4-7-15-8-5-14-6-9-15/h2-3,10,14,16H,4-9H2,1H3
• InChI Key： FCBCYTUESFALCK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)CCN1CCNCC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-Methoxy-5-[2-(piperazin-1-yl)ethyl]phenol

2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol: A Comprehensive Overview

2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol, also known by its CAS number 1536969-10-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol group with a methoxy substituent and a piperazine moiety. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research in recent years.

The molecular structure of 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol consists of a phenolic ring with a methoxy group at the 2-position and a substituted ethyl group at the 5-position. The ethyl group is further modified by the attachment of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This arrangement not only enhances the compound's stability but also contributes to its potential as a bioactive molecule.

Recent studies have highlighted the importance of 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol in drug discovery and development. The piperazine moiety, in particular, has been shown to play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have demonstrated that the presence of piperazine can improve the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

In terms of synthesis, 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the standards required for both academic research and industrial applications.

The biological activity of 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to inhibit certain enzymes associated with cancer progression has made it a promising candidate for anticancer drug development.

The integration of computational chemistry techniques has further enhanced our understanding of 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol. Molecular docking studies have revealed that the compound can interact with key protein targets involved in various pathological processes. These findings have provided valuable insights into its mechanism of action and have guided further experimental investigations.

In conclusion, 2-Methoxy-5-[2-(Piperazin-1-yl)ethyl]phenol, with its unique structure and diverse biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.